Cas no 654-42-2 (2,6-Dimethylhydroquinone)

2,6-Dimethylhydroquinone Properties

Names and Identifiers

• 2,6-Dimethylhydroquinone
• 2,6-dimethylbenzene-1,4-diol
• 2,5-Dihydroxy-m-xylene
• 1,4-Dihydroxy-2,6-dimethylbenzene
• m-Xylohydroquinone
• m-Xylene-2,5-diol
• m-Xhq
• 1,4-Benzenediol, 2,6-dimethyl-
• 2,6-Xylohydroquinone
• Metaxylohydroquinone
• 2,6-Xyloquinol
• DMHQ
• 3,5-Dimethylhydroquinone
• 2,6-Dimethyl-1,4-benzenediol
• MXHQ
• 2,6-Dimethyl-p-benzohydroquinone
• Hydroquinone, 2,6-dimethyl-
• 2,6-dimethyl-benzene-1,4-diol
• SGWZVZZVXOJRAQ-UHFFFAOYSA-N
• 2
• NSC36868
• AI3-60425
• 2, 6-Xylohydroquinone
• AKOS006228980
• s10958
• CHEBI:179263
• DS-1948
• 2,6-Dimethyl-1,4-benzenediol #
• 4-hydroxy-2,6-dimethylphenol
• 2,6-DIMETHYL-4-HYDROXYPHENOL
• NS00019915
• 2,6-DIMETHYL-1,4-HYDROQUINONE
• NSC 36868
• SY016834
• 2, 6-Dimethyl-p-benzohydroquinone
• Q-200215
• AC-15541
• 1, 2,6-dimethyl-
• InChI=1/C8H10O2/c1-5-3-7(9)4-6(2)8(5)10/h3-4,9-10H,1-2H
• BRN 1862397
• D2667
• EINECS 211-505-2
• 4-06-00-05956 (Beilstein Handbook Reference)
• 2,6-dimethyl-hydroquinone
• 2,6-dimethyl-1,4-dihydroxybenzene
• 1.4-Dihydroxy-2,6-dimethylbenzene
• 2 pound not6-Dimethylhydroquinone
• A835117
• 654-42-2
• MFCD00016466
• CS-W004874
• Hydroquinone,6-dimethyl-
• SCHEMBL22339
• 20F4R79OM2
• 2,6-Dimethylhydroquinone, 8CI
• DTXSID8060957
• 2,6-dimethyl hydroquinone
• 2,6-Dimethylquinol
• CHEMBL4205770
• NSC-36868
• UNII-20F4R79OM2
• FT-0610703
• HY-W004874
• DB-020242
• DTXCID5044603
• +Expand

• MDL： MFCD00016466
• InChIKey： SGWZVZZVXOJRAQ-UHFFFAOYSA-N
• Inchi： 1S/C8H10O2/c1-5-3-7(9)4-6(2)8(5)10/h3-4,9-10H,1-2H3
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(=C([H])C=1C([H])([H])[H])O[H]
• BRN： 1862397

Computed Properties

• Exact Mass: 138.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.06808
• Heavy Atom Count: 10
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.71460
• PSA: 40.46000
• Refractive Index: 1.4698 (estimate)
• Boiling Point: 193.57°C (rough estimate)
• Melting Point: 151.0 to 155.0 deg-C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 146.9±28.4 °C
• Color/Form: White crystalline powder.
• Solubility: Soluble in methanol.
• Density: 1.0340 (rough estimate)

2,6-Dimethylhydroquinone Security Information

• Symbol: GHS06
• RTECS：MX5900000
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi T
• Hazardous Material transportation number：2811
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：dangerous
• HazardClass：IRRITANT, TOXIC

2,6-Dimethylhydroquinone Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons